Cas no 1313726-01-0 (1H-Thieno[3,2-c]pyrazole-5-carboxylic acid)
![1H-Thieno[3,2-c]pyrazole-5-carboxylic acid structure](https://www.kuujia.com/scimg/cas/1313726-01-0x500.png)
1313726-01-0 structure
Product name:1H-Thieno[3,2-c]pyrazole-5-carboxylic acid
1H-Thieno[3,2-c]pyrazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-thieno[3,2-c]pyrazole-5-carboxylic acid
- 2H-thieno[3,2-c]pyrazole-5-carboxylic acid
- SCHEMBL2179034
- MFCD20661140
- D88054
- DA-29322
- VZMXFSCEGDLKRG-UHFFFAOYSA-N
- 1313726-01-0
- 1H-Thieno[3,2-c]pyrazole-5-carboxylic acid
-
- MDL: MFCD20661140
- Inchi: 1S/C6H4N2O2S/c9-6(10)4-1-3-5(11-4)2-7-8-3/h1-2H,(H,7,8)(H,9,10)
- InChI Key: VZMXFSCEGDLKRG-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O[H])=C([H])C2=C1C([H])=NN2[H]
Computed Properties
- Exact Mass: 167.99934855g/mol
- Monoisotopic Mass: 167.99934855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 94.2
1H-Thieno[3,2-c]pyrazole-5-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | Y1247601-10g |
1H-thieno[3,2-c]pyrazole-5-carboxylic acid |
1313726-01-0 | 95% | 10g |
$4655 | 2023-09-04 | |
Aaron | AR000WQE-10g |
1H-thieno[3,2-c]pyrazole-5-carboxylic acid |
1313726-01-0 | 95% | 10g |
$4198.00 | 2023-12-16 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1442512-10g |
1H-Thieno[3,2-c]pyrazole-5-carboxylic acid |
1313726-01-0 | 98% | 10g |
¥44436.00 | 2024-08-09 | |
eNovation Chemicals LLC | Y1247601-500mg |
1H-thieno[3,2-c]pyrazole-5-carboxylic acid |
1313726-01-0 | 95% | 500mg |
$615 | 2025-02-26 | |
Aaron | AR000WQE-1g |
1H-thieno[3,2-c]pyrazole-5-carboxylic acid |
1313726-01-0 | 97% | 1g |
$839.00 | 2025-02-13 | |
Aaron | AR000WQE-500mg |
1H-thieno[3,2-c]pyrazole-5-carboxylic acid |
1313726-01-0 | 97% | 500mg |
$560.00 | 2025-02-13 | |
eNovation Chemicals LLC | Y1247601-1g |
1H-thieno[3,2-c]pyrazole-5-carboxylic acid |
1313726-01-0 | 95% | 1g |
$920 | 2025-03-01 | |
eNovation Chemicals LLC | Y1247601-5g |
1H-thieno[3,2-c]pyrazole-5-carboxylic acid |
1313726-01-0 | 95% | 5g |
$2755 | 2025-03-01 | |
eNovation Chemicals LLC | Y1247601-250mg |
1H-thieno[3,2-c]pyrazole-5-carboxylic acid |
1313726-01-0 | 95% | 250mg |
$355 | 2024-06-08 | |
1PlusChem | 1P000WI2-1g |
1H-thieno[3,2-c]pyrazole-5-carboxylic acid |
1313726-01-0 | 95.00% | 1g |
$758.00 | 2023-12-22 |
1H-Thieno[3,2-c]pyrazole-5-carboxylic acid Related Literature
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Li Tao,Wei Zhang,Yaxin Zhang,Mei Zhang,Yueying Zhang,Xing Niu,Qing Zhao,Zhenxing Liu,Yuyin Li,Aipo Diao Food Funct., 2021,12, 2914-2924
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Jörg Maurer,Rainer F. Winter,Biprajit Sarkar,Jan Fiedler,Stanislav Záliš Chem. Commun., 2004, 1900-1901
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Junjun Su,Xin Wen,Weiping Chen,Yang Miao,Fenghong Li,Yue Wang New J. Chem., 2018,42, 5005-5013
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Jiawen Yin,Wei Zhang,Zan Zhang,Han Jin,Wanlei Gao,Jiawen Jian RSC Adv., 2019,9, 19699-19706
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Jennifer Pape,Keri McQuinn,Fraser Hof,J. Scott McIndoe New J. Chem., 2011,35, 1582-1587
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1313726-01-0)1H-Thieno[3,2-c]pyrazole-5-carboxylic acid

Purity:99%/99%/99%
Quantity:100mg/1g/5g
Price ($):181/756/2267